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Compound of Interest

Compound Name: Pseudolaroside B

Cat. No.: B15596370

Pseudolaroside B: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information on
Pseudolaroside B, a natural product isolated from the golden larch tree, Pseudolarix amabilis.
While research into the constituents of Pseudolarix amabilis has yielded significant findings, it
is important to note that the majority of published studies have focused on a related compound,
Pseudolaric acid B. Consequently, detailed information specifically on the biological activities,
mechanisms of action, and experimental protocols for Pseudolaroside B is limited in the
current scientific literature.

Core Molecular Data

Below are the fundamental molecular details for Pseudolaroside B.

Property Value Source
Molecular Formula C14H1809 [1]
Molecular Weight 330.29 g/mol [1]
3-methoxy-4-
[(2S,3R,4R,5S,6R)-3,4,5-
IUPAC Name trihnydroxy-6- [1]

(hydroxymethyl)oxan-2-

ylJoxybenzoic acid
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Biological Activity and Research Landscape

Pseudolaroside B has been identified as a constituent of Pseudolarix amabilis, a plant with a
history of use in traditional Chinese medicine for treating fungal skin infections.[2] However,
extensive pharmacological studies specifically targeting Pseudolaroside B are not widely
available in the public domain.

Research on the extracts of Pseudolarix amabilis has led to the isolation of several
compounds, with Pseudolaric acid B being the most extensively studied for its potent antifungal
and cytotoxic properties.[3][4][5][6] One study on the antifungal activity of compounds from
Cortex Pseudolaricis against Colletotrichum gloeosporioides identified eight compounds,
including "pseudolaric acid B-O-3-d-glucoside".[2] Given the structural implications of the
name, this may be a synonym for or a closely related isomer of Pseudolaroside B. This
compound was shown to inhibit the mycelial growth of the fungus.[2]

Due to the limited specific data on Pseudolaroside B, researchers interested in the therapeutic
potential of compounds from Pseudolarix amabilis are directed to the extensive body of work
on Pseudolaric acid B. This related diterpenoid has been shown to exhibit a range of biological
activities, including:

» Antifungal Activity: Potent activity against various fungal strains, including Candida species.

[3][7]

e Cytotoxic and Anti-Tumor Effects: Demonstrated cytotoxic effects against a range of cancer
cell lines and inhibition of tumor growth in animal models.[4][5][6]

e Mechanism of Action: Studies on Pseudolaric acid B have elucidated its mechanisms, which
include the disruption of microtubule networks and the induction of apoptosis.

Experimental Protocols

Detailed experimental protocols specifically for the isolation, purification, and biological
evaluation of Pseudolaroside B are not readily available in the reviewed literature.
Methodologies for the isolation of related compounds from Pseudolarix amabilis, such as
Pseudolaric acid B, typically involve bioassay-guided fractionation of the plant extract.[2][3]
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Signaling Pathways

There is currently a lack of information in the scientific literature regarding the specific signaling
pathways modulated by Pseudolaroside B.

Logical Workflow for Natural Product Investigation

For researchers interested in investigating under-studied natural products like Pseudolaroside
B, a general workflow can be proposed. This logical diagram illustrates the typical progression
from initial discovery to potential therapeutic application.
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General Workflow for Natural Product Drug Discovery
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;
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l
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l
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Preclinical Development
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Caption: A generalized workflow for the discovery and development of natural products.
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Conclusion and Future Directions

Pseudolaroside B remains a largely uncharacterized natural product from Pseudolarix
amabilis. While its molecular formula and weight are established, there is a significant gap in
the understanding of its biological activities and mechanisms of action. The extensive research
on the related compound, Pseudolaric acid B, suggests that other constituents of the golden
larch, including Pseudolaroside B, may also possess noteworthy pharmacological properties.

Future research should focus on the specific isolation of Pseudolaroside B to enable
comprehensive biological screening and mechanistic studies. Such investigations are
warranted to determine if Pseudolaroside B contributes to the traditional medicinal uses of
Pseudolarix amabilis and to explore its potential as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15596370#pseudolaroside-b-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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